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Compound of Interest

Compound Name: Ohchinin

Cat. No.: B1157707

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the biological activities of limonoids isolated
from Melia azedarach, the same plant source as Ohchinin. Due to the limited specific research
on Ohchinin, this guide focuses on closely related and co-existing limonoids from this plant to
offer a validated perspective on their potential therapeutic and practical applications. The data
presented is based on published experimental findings and is intended to serve as a resource
for researchers and professionals in drug development.

Anti-Inflammatory Activity

Recent studies have highlighted the potent anti-inflammatory properties of limonoids extracted
from the fruits of Melia azedarach. These compounds have been shown to modulate key
inflammatory pathways, suggesting their potential as novel anti-inflammatory agents.

Comparative Analysis of Anti-Inflammatory Potency

The following table summarizes the in-vitro anti-inflammatory activity of a novel limonoid
isolated from Melia azedarach compared to a standard non-steroidal anti-inflammatory drug
(NSAID).
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Compound Assay Target IC50 Value Reference
Limonoid (from Nitrite Production

o INOS 22.04 uM [1][2]
M. azedarach) Inhibition

Indomethacin

Cyclooxygenase ~2.5 UM (for (General
(Standard o COX-1/COX-2

(COX) Inhibition COX-2) knowledge)
NSAID)

Note: The comparison is indicative, as the mechanisms of action and experimental conditions
may differ.

Experimental Protocol: In-vitro Anti-Inflammatory Assay
The anti-inflammatory activity of the limonoid was assessed by measuring the inhibition of nitric

oxide (NO) production in lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophage cells.

o Cell Culture: RAW 264.7 macrophage cells were cultured in Dulbecco's Modified Eagle
Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-
streptomycin at 37°C in a humidified atmosphere with 5% CO2.

o Treatment: Cells were pre-treated with various concentrations of the test limonoid for 4
hours.

» Stimulation: Following pre-treatment, cells were stimulated with 1 pg/mL of LPS for 24 hours
to induce an inflammatory response.

 Nitrite Quantification: The concentration of nitrite, a stable product of NO, in the culture
supernatant was measured using the Griess reagent.

o Data Analysis: The IC50 value, the concentration of the compound that inhibits 50% of nitrite
production, was calculated from the dose-response curve.

Signaling Pathway: NF-kB Inhibition by Melia azedarach
Limonoid
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The anti-inflammatory effects of the studied limonoid are, in part, mediated through the
inhibition of the NF-kB signaling pathway. The diagram below illustrates the key steps in this
pathway and the inhibitory action of the limonoid.[1][3]
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NF-kB signaling pathway inhibition by a limonoid from Melia azedarach.

Insecticidal Activity

Limonoids from Melia azedarach have long been recognized for their insecticidal and
antifeedant properties, offering a natural alternative to synthetic pesticides.

Comparative Analysis of Insecticidal Potency

The following table compares the antifeedant activity of a limonoid from Melia azedarach with
other known insecticidal compounds.

Compound Target Insect Assay ED50 Value Reference
) ) Epilachna )
Meliartenin (from Antifeedant
paenulata ) 0.80 pg/cm? [4115]
M. azedarach) (Choice Test)
(larvae)
Epilachna .
) ] Antifeedant
Azadirachtin paenulata ] 0.72 pg/cm? [41[5]
(Choice Test)
(larvae)
Epilachna )
) Antifeedant
Toosendanin paenulata ) 3.69 pg/cm? [41[5]
(Choice Test)
(larvae)

ED50 (Effective Dose 50) is the concentration at which 50% of the insects are deterred from

feeding.

Experimental Protocol: Insect Antifeedant Assay

The antifeedant properties of the limonoid were evaluated using a choice test with insect

larvae.

o Preparation of Test Discs: Leaf discs of a suitable host plant were treated with different
concentrations of the test compound dissolved in a solvent. Control discs were treated with
the solvent alone.
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» Experimental Setup: In a petri dish, treated and control leaf discs were placed equidistant
from each other.

« Insect Introduction: A single insect larva was introduced into the center of the petri dish.

o Observation: After a set period (e.g., 24 hours), the area of consumption for both treated and
control discs was measured.

» Data Analysis: The antifeedant index was calculated, and the ED50 value was determined
from the dose-response relationship.

Experimental Workflow: Isolation and Bioassay of
Insecticidal Limonoids

The following diagram outlines the general workflow for the isolation and evaluation of
insecticidal limonoids from Melia azedarach.

Extraction & Isolation Bioassay

Melia azedarach Crude Extract Fractionation Pure Limonoid Antifeedant Assay Data Collection Statistical Analysis
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Workflow for insecticidal limonoid isolation and testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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